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Compound of Interest

Compound Name: Parvisoflavanone

Cat. No.: B12098347 Get Quote

A comprehensive search of scientific literature and chemical databases reveals that while

Parvisoflavanone is a recognized chemical compound, there is currently no published

research available on its anticancer properties.

Parvisoflavanone is identified in the PubChem database with the Chemical Abstracts Service

(CAS) Registry Number 209520-20-9 and the IUPAC name 5,7-dihydroxy-3-(4-hydroxy-2,3-

dimethoxyphenyl)-2,3-dihydrochromen-4-one.[1] It belongs to the isoflavanone class of

flavonoids.[1]

Despite its chemical definition, extensive searches for its biological activity, particularly in the

context of cancer, have yielded no specific results. Scientific studies detailing its effects on

cancer cell lines, signaling pathways, apoptosis, or cell cycle arrest do not appear in the public

domain. Consequently, it is not possible to provide the requested in-depth technical guide,

including quantitative data, experimental protocols, and signaling pathway diagrams, for

Parvisoflavanone.

Related Compounds from Dalbergia parviflora
The name "Parvisoflavanone" may suggest a connection to the plant species Dalbergia

parviflora, a known source of various isoflavonoids. Research on extracts from this plant has

led to the isolation of several related compounds, and some have been evaluated for their

biological effects.
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For instance, a study on the heartwood of Dalbergia parviflora isolated numerous isoflavones,

isoflavanones, and other flavonoids.[2][3] Compounds such as genistein, biochanin A, and

tectorigenin, which were isolated from the plant, were found to stimulate the proliferation of

estrogenic-responsive human breast cancer cells (MCF-7 and T47D).[2][3] Another study on

the stems of the same plant identified a new isoflavone, dalparvone, and reported that another

isolated isoflavan exhibited strong cytotoxicity against KB and NCI-H187 cancer cell lines.[4]

However, these studies do not mention "Parvisoflavanone" specifically, and the observed

activities are for other distinct molecules.

General Anticancer Properties of Flavonoids
Flavonoids, as a broad class of natural compounds, are widely studied for their potential health

benefits, including anticancer activities.[5][6] Many flavonoids, such as the isoflavone genistein

and the flavone apigenin, have been shown to exert anticancer effects through various

mechanisms:

Induction of Apoptosis: Triggering programmed cell death in cancer cells.[5]

Cell Cycle Arrest: Halting the uncontrolled division of cancer cells.[5]

Inhibition of Angiogenesis: Preventing the formation of new blood vessels that supply tumors.

[7]

Modulation of Signaling Pathways: Interfering with pathways crucial for cancer cell survival

and proliferation, such as PI3K/Akt, MAPK, and NF-κB.[5][6]

Conclusion

Due to the absence of specific scientific literature on the anticancer properties of

Parvisoflavanone, the creation of a detailed technical guide as requested is not feasible. The

core requirements for quantitative data, experimental protocols, and signaling pathway

visualizations cannot be met.

For researchers, scientists, and drug development professionals interested in this area, it may

be more productive to focus on well-researched isoflavones with established anticancer

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://pubmed.ncbi.nlm.nih.gov/19928832/
https://pubs.acs.org/doi/10.1021/np900676y
https://pubmed.ncbi.nlm.nih.gov/19928832/
https://pubs.acs.org/doi/10.1021/np900676y
https://pubmed.ncbi.nlm.nih.gov/19524648/
https://www.benchchem.com/product/b12098347?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7071196/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10142845/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7071196/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7071196/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9715906/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7071196/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10142845/
https://www.benchchem.com/product/b12098347?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12098347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


profiles, such as Genistein, Daidzein, or Alpinumisoflavone, for which extensive data is

available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12098347?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12098347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

